N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide
Overview
Description
Scientific Research Applications
Synthesis and Analogues of Ketamine
- Development of Anesthetics and Analgesics : Ketamine and its analogues have been extensively researched for their anesthetic and analgesic properties. Studies have focused on synthesizing ketamine derivatives to explore their potential in medical applications, particularly for use in anesthesia and pain management. The research highlights the ongoing efforts to develop new anesthetic agents with improved efficacy and safety profiles, indicating a broader interest in modifying and improving cyclohexanone derivatives for medical use (Jiney Jose, Dimitrov, Denny, 2018).
Mechanistic Studies and Drug Delivery
- Understanding Drug Interactions and Mechanisms : Mechanistic studies on ketamine and its enantiomers have been conducted to understand their interactions with biological receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which plays a significant role in their anesthetic and analgesic effects. These studies are crucial for designing drugs with targeted actions and minimal side effects, suggesting a research avenue for compounds with similar receptor targets (B. Chankvetadze et al., 2002).
- Drug Release and Formulation Studies : Research on ketamine's formulation into oil-in-water multiple emulsions for prolonged drug release exemplifies the interest in developing novel drug delivery systems. This indicates a potential research application for similar compounds in creating more effective and longer-lasting drug formulations (S. Zheng, Beissinger, Sehgal, Wasan, 1999).
Environmental and Toxicological Research
- Environmental Impacts of Chemical Compounds : Studies on the environmental implications of chemical compounds, such as the formation pathways and toxicology of haloacetamides, suggest a research application in understanding the environmental fate and impact of similar compounds. These studies are vital for assessing the safety and ecological effects of chemical substances, including their by-products and degradation products (Yi-Hsueh Chuang et al., 2015).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2NO2/c1-18(12-5-3-2-4-6-12)15(19)10-20-14-8-7-11(16)9-13(14)17/h7-9,12H,2-6,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVORRFKLWCHNKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)COC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((3,4-Difluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2426922.png)
![2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,5-dimethylphenyl)acetamide](/img/structure/B2426924.png)
![3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide](/img/structure/B2426931.png)
![2-[4-(Ethylsulfamoyl)phenyl]acetamide](/img/structure/B2426933.png)
![2-[7-(4-fluoroanilino)-3-oxo[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl]-N~1~-(4-fluorophenyl)acetamide](/img/structure/B2426934.png)
![4-(N-butyl-N-methylsulfamoyl)-N-(2-(dimethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2426935.png)
